Cas no 953016-44-9 (1-(4-chlorophenyl)-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide
• CAS No: 953016-44-9
• MF: C₂₄H₂₅ClN₂O₄
• MW: 440.919305562973
• CID: 6246784
• PubChem ID: 16867320
• Update Time: 2025-08-05

1-(4-chlorophenyl)-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide
• AKOS024651839
• 1-(4-chlorophenyl)-N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}cyclopentane-1-carboxamide
• F2493-0867
• 1-(4-chlorophenyl)-N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]cyclopentane-1-carboxamide
• 953016-44-9
• 1-(4-chlorophenyl)-N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)cyclopentanecarboxamide

• Inchi： 1S/C24H25ClN2O4/c1-29-20-10-5-16(13-22(20)30-2)21-14-19(27-31-21)15-26-23(28)24(11-3-4-12-24)17-6-8-18(25)9-7-17/h5-10,13-14H,3-4,11-12,15H2,1-2H3,(H,26,28)
• InChI Key： BQYYMYAQTRFDRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(NCC2C=C(C3C=CC(=C(C=3)OC)OC)ON=2)=O)CCCC1

Computed Properties

• Exact Mass: 440.1502850g/mol
• Monoisotopic Mass: 440.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 73.6Ų

Additional information on 1-(4-chlorophenyl)-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide

Comprehensive Analysis of 1-(4-chlorophenyl)-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide (CAS No. 953016-44-9)

The compound 1-(4-chlorophenyl)-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide (CAS No. 953016-44-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique combination of a cyclopentane core, chlorophenyl and dimethoxyphenyl substituents, and an oxazole ring, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The 1-(4-chlorophenyl)-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide is being explored for its potential role in modulating specific biological pathways. Its carboxamide moiety and heterocyclic components make it a candidate for interactions with enzymes and receptors, which aligns with current trends in personalized medicine and biomarker-driven research.

From a synthetic chemistry perspective, the preparation of CAS No. 953016-44-9 involves multi-step organic reactions, including cyclization, amidation, and functional group transformations. The presence of both electron-donating (methoxy groups) and electron-withdrawing (chloro group) substituents on the aromatic rings adds complexity to its synthesis and reactivity. This duality is a focal point for chemists studying electronic effects in drug design, a topic frequently searched in academic and industrial circles.

The pharmacological potential of 1-(4-chlorophenyl)-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide is further highlighted by its structural resemblance to known bioactive compounds. For instance, the oxazole ring is a common motif in antimicrobial and anti-inflammatory agents, while the dimethoxyphenyl group is often associated with central nervous system (CNS) activity. These features make it a subject of interest for researchers investigating neurodegenerative diseases and chronic inflammation, which are high-priority areas in global health.

In the context of drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, CAS No. 953016-44-9 presents both opportunities and challenges. Its molecular weight and lipophilicity fall within ranges typically favorable for oral bioavailability, but the presence of multiple aromatic rings may require optimization to reduce potential metabolic instability. These considerations are critical for medicinal chemists aiming to translate bench discoveries into clinical candidates.

The growing interest in computational chemistry and AI-driven drug discovery has also brought 1-(4-chlorophenyl)-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide into the spotlight. Molecular docking and quantitative structure-activity relationship (QSAR) studies are being employed to predict its binding affinities and optimize its scaffold. Such approaches align with the industry's shift toward high-throughput screening and virtual libraries, topics frequently queried in scientific databases.

Beyond its pharmaceutical applications, CAS No. 953016-44-9 is also relevant to material science. The conjugated system formed by its aromatic and heterocyclic components could exhibit interesting optical or electronic properties, making it a candidate for organic semiconductors or sensors. This interdisciplinary potential underscores the importance of fundamental research in unlocking the full value of such compounds.

In summary, 1-(4-chlorophenyl)-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide represents a versatile and intriguing molecule with broad implications for science and technology. Its study bridges organic chemistry, pharmacology, and materials engineering, addressing key questions in modern research. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in next-generation therapeutics and functional materials.